2-chloro-5-ethyl-1,3-oxazole
Overview
Description
2-Chloro-5-ethyl-1,3-oxazole is an organic compound, classified as an oxazole, containing a five-membered ring of two carbon atoms, one nitrogen atom, and two oxygen atoms. It is a colorless solid that is insoluble in water, but soluble in organic solvents. It is used as a precursor in organic synthesis, and is also used as a reagent for the synthesis of various other compounds.
Mechanism of Action
2-Chloro-5-ethyl-1,3-oxazole is an electrophilic compound, meaning that it is capable of forming covalent bonds with electron-rich molecules. This process is known as electrophilic substitution, and is the basis for its use in organic synthesis.
Biochemical and Physiological Effects
2-Chloro-5-ethyl-1,3-oxazole is not known to have any direct biochemical or physiological effects. However, it has been used in the synthesis of various compounds, some of which may have biological activity.
Advantages and Limitations for Lab Experiments
2-Chloro-5-ethyl-1,3-oxazole is a useful reagent for organic synthesis, due to its ability to form covalent bonds with electron-rich molecules. It is relatively inexpensive and easy to obtain, and has a relatively low toxicity. However, it is insoluble in water, and can be difficult to handle due to its low volatility.
Future Directions
In the future, 2-Chloro-5-ethyl-1,3-oxazole may be used in the synthesis of new compounds with potential biological activity. It may also be used in the synthesis of new materials, such as polymers and nanomaterials. Additionally, its use in the synthesis of heterocyclic compounds may be explored further. Finally, its use as a reagent in organic synthesis may be expanded, as new methods are developed to make it more accessible and easier to use.
Synthesis Methods
2-Chloro-5-ethyl-1,3-oxazole is synthesized from the reaction of ethyl chloroformate and hydrazine. The reaction proceeds by the formation of a chloroformate ester, which is then reacted with hydrazine to form the oxazole.
Scientific Research Applications
2-Chloro-5-ethyl-1,3-oxazole has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of various compounds, including imidazolidinones, oxazolines, and oxazolidinones. It has also been used in the synthesis of heterocyclic compounds, such as thiazoles and pyridines.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-chloro-5-ethyl-1,3-oxazole can be achieved through the reaction of ethyl 2-chloro-2-oxoacetate with hydroxylamine hydrochloride followed by cyclization with sodium ethoxide.", "Starting Materials": [ "Ethyl 2-chloro-2-oxoacetate", "Hydroxylamine hydrochloride", "Sodium ethoxide" ], "Reaction": [ "Step 1: Ethyl 2-chloro-2-oxoacetate is reacted with hydroxylamine hydrochloride in the presence of sodium acetate and acetic acid to form ethyl 2-chloro-2-hydroxyiminoacetate.", "Step 2: Ethyl 2-chloro-2-hydroxyiminoacetate is then treated with sodium ethoxide in ethanol to undergo cyclization and form 2-chloro-5-ethyl-1,3-oxazole.", "Step 3: The product is then purified through recrystallization using ethanol." ] } | |
CAS RN |
1894758-54-3 |
Product Name |
2-chloro-5-ethyl-1,3-oxazole |
Molecular Formula |
C5H6ClNO |
Molecular Weight |
131.6 |
Purity |
95 |
Origin of Product |
United States |
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